Cas no 1506937-92-3 (4-(propan-2-yl)oxan-4-ylmethanol)

• Product Name: 4-(propan-2-yl)oxan-4-ylmethanol
• CAS No: 1506937-92-3
• MF: C₉H₁₈O₂
• MW: 158.24
• MDL: MFCD23832661
• CID: 5096340
• PubChem ID: 57797468
• Update Time: 2025-10-22

4-(propan-2-yl)oxan-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-methanol, tetrahydro-4-(1-methylethyl)-
• (4-isopropyltetrahydropyran-4-yl)methanol
• 4-(propan-2-yl)oxan-4-ylmethanol
• [4-(propan-2-yl)oxan-4-yl]methanol
• 1506937-92-3
• AKOS018642849
• PS-19007
• (4-Isopropyltetrahydro-2H-pyran-4-yl)methanol
• F89493
• EN300-1243541
• SY323407
• SCHEMBL15730438
• (4-propan-2-yloxan-4-yl)methanol
• MFCD23832661

• MDL： MFCD23832661
• Inchi： 1S/C9H18O2/c1-8(2)9(7-10)3-5-11-6-4-9/h8,10H,3-7H2,1-2H3
• InChI Key： RLOAVLHNCAUUMT-UHFFFAOYSA-N
• SMILES： C1OCCC(C(C)C)(CO)C1

Computed Properties

• Exact Mass: 158.130679813g/mol
• Monoisotopic Mass: 158.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 4-(propan-2-yl)oxan-4-ylmethanol

4-(Propan-2-yl)oxan-4-ylmethanol: A Comprehensive Overview

4-(Propan-2-yl)oxan-4-ylmethanol, also known by its CAS number 1506937-92-3, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound, which belongs to the class of cyclic ethers, has been extensively studied for its role in various chemical reactions and its potential use in pharmaceuticals and materials science.

The molecular structure of 4-(Propan-2-yl)oxan-4-ylmethanol consists of a six-membered ring with an oxygen atom, making it a derivative of tetrahydropyran. The presence of a propan-2-yl group at the 4-position introduces steric hindrance, which can influence the compound's reactivity and solubility. Additionally, the hydroxymethyl group at the same position provides a site for further functionalization, making this compound a versatile building block in organic synthesis.

Recent studies have highlighted the importance of 4-(Propan-2-yl)oxan-4-ylmethanol in asymmetric synthesis. Researchers have utilized this compound as a chiral auxiliary to induce high enantioselectivity in various reactions, such as aldol additions and Michael additions. The ability to control stereochemistry is crucial in drug discovery, where the spatial arrangement of molecules can significantly impact their biological activity.

In terms of synthesis, 4-(Propan-2-yl)oxan-4-ylmethanol can be prepared through several methods, including ring-opening reactions of epoxides and direct hydroxylation of alkenes. One notable approach involves the use of transition metal catalysts, such as rhodium or ruthenium complexes, to facilitate selective oxidation or reduction steps. These methods not only enhance the efficiency of synthesis but also minimize environmental impact by reducing waste and energy consumption.

The applications of 4-(Propan-2-yl)oxan-4-ylmethanol extend beyond organic synthesis. It has been explored as a precursor for bioactive compounds, including antibiotics and antiviral agents. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in bacterial cell wall synthesis, making them potential candidates for novel antibiotic development.

In addition to its pharmacological applications, 4-(Propan-2-yl)oxan-4-ylmethanol has been investigated for its role in polymer chemistry. Its cyclic ether structure allows for the formation of biodegradable polymers, which are increasingly sought after in sustainable materials development. These polymers exhibit excellent mechanical properties and biocompatibility, making them suitable for biomedical applications such as drug delivery systems and tissue engineering scaffolds.

The environmental impact of CAS No. 1506937–92–3 has also been a topic of recent research. Studies have focused on its biodegradation pathways and toxicity profiles to ensure that its use aligns with green chemistry principles. Results indicate that under aerobic conditions, the compound undergoes rapid microbial degradation, reducing its persistence in aquatic environments.

In conclusion, 4-(Propan–2–yl)oxan–4–ylmethanol (CAS No. 1506937–92–3) is a multifaceted compound with significant potential across various fields. Its unique chemical properties, coupled with advancements in synthetic methodologies and application-oriented research, position it as a key player in modern chemical innovation.